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Compound of Interest

Cis-2-Carbomethoxycyclohexane-

1-Carboxylic Acid

Cat. No.: B048533

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of cis-2-
Carbomethoxycyclohexane-1-Carboxylic Acid, a compound of interest in various chemical

and pharmaceutical research fields.

Chemical Identity and Formula

Cis-2-Carbomethoxycyclohexane-1-Carboxylic Acid is an organic compound featuring a
cyclohexane ring substituted with a carboxylic acid group and a carbomethoxy group in a cis
configuration. Its chemical structure is fundamental to determining its molecular weight.

The molecular formula for this compound is COH1404[1][2][3].

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of each
element.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (amu)
Carbon C ~12.011[4][5]1[6]

Hydrogen H ~1.008[7][8][9][10]

Oxygen o) ~15.999[11][12][13][14][15]

Table 2: Molecular Weight Calculation for C9H1404

Atomic Weight

Element Number of Atoms Total Weight (amu)
(amu)

Carbon (C) 9 ~12.011 108.099

Hydrogen (H) 14 ~1.008 14.112

Oxygen (O) 4 ~15.999 63.996

Total Molecular
Weight

~186.207

The calculated molecular weight is approximately 186.207 g/mol . This value is consistent with
published data, which report the molecular weight as 186.2051 g/mol and 186.21 g/mol [1][2].

Logical Relationship of Molecular Weight
Calculation

The determination of a compound's molecular weight is a foundational calculation in chemistry,
directly derived from its molecular formula and the atomic weights of its elements.
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Caption: Logical flow for calculating molecular weight.

Experimental Protocols and Signaling Pathways

The determination of molecular weight is a theoretical calculation based on the chemical
formula and established atomic weights. As such, experimental protocols for its determination
(beyond techniques like mass spectrometry for verification) and diagrams of signaling
pathways are not applicable to this specific topic. The provided information is based on
fundamental chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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